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Application of Velp AREC Heating Magnetic
Stirrer for Nanoparticle Synthesis
Abstract

The synthesis of nanopatrticles is a cornerstone of modern materials science and
nanomedicine, demanding precise control over experimental parameters to achieve desired
particle size, morphology, and stability. The VELP AREC heating magnetic stirrer, with its
CerAlTop™ ceramic plate, powerful brushless motor, and precise digital control, is an
exemplary tool for this purpose. This document provides detailed application notes and
protocols for the synthesis of three common nanoparticle types: Gold (AuNPs), Silver (AgNPs),
and Superparamagnetic Iron Oxide (SPIONSs), leveraging the capabilities of the VELP AREC.
These protocols are intended for researchers, scientists, and drug development professionals
seeking reproducible and reliable synthesis methods.

Introduction to the VELP AREC for Nanoparticle
Synthesis

The VELP AREC series of heating magnetic stirrers offers a suite of features that are highly
advantageous for the controlled synthesis of nanopatrticles. The precise and uniform heating of
the ceramic top plate, which can reach temperatures up to 550°C, is critical for methods
requiring thermal decomposition or consistent reaction kinetics.[1][2] The powerful magnetic
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coupling and wide range of stirring speeds (up to 1700 rpm) ensure a homogenous reaction
mixture, which is crucial for uniform nucleation and growth of nanoparticles.[3][4]

Key features include:

e Precise Temperature Control: Digital display and regulation ensure that the set temperature
is accurately maintained, a critical factor for controlling particle size.[5]

» Uniform Heating: The CerAlTop™ plate provides excellent heat transfer and temperature
homogeneity across the entire surface.[4]

o Powerful & Consistent Stirring: The brushless motor and SpeedServo™ technology maintain
constant speed even as the viscosity of the reaction mixture changes, preventing
aggregation and ensuring uniform particle formation.[3][6]

o Chemical Resistance: The ceramic top plate is impervious to most acids, bases, and
solvents, ensuring durability and preventing contamination.[1][7]

o Safety Features: A "Hot Surface Safety"” message is displayed when the plate temperature
exceeds 50°C, enhancing laboratory safety.[6]

These features collectively provide the reproducibility and precision required for advanced
nanomaterial synthesis.

Application I: Synthesis of Gold Nanoparticles
(AuNPs) via Turkevich Method

The Turkevich method is a classic, simple, and effective technique for synthesizing spherical
gold nanopatrticles, typically in the 10-20 nm range. The method relies on the reduction of
chloroauric acid by sodium citrate in a boiling aqueous solution. The VELP AREC is ideal for
this process, providing the stable boiling temperature and vigorous stirring required for
producing monodisperse nanopatrticles.[8][9]

Experimental Workflow: Gold Nanoparticle Synthesis
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Preparation Synthesis on Velp AREC Finalization
1. Prepare 1.0 mM 3. Add HAUCIA (o Beaker |, [4. SetAREC to Boling Temp. 5. Quickly Add 6. Observe Color Change. 7. Remove from Heat y
‘ HAUCI4 Solution . with Stir Bar 1" (>100°C) & Rapid Stiring Cirate Solution | | (Pale Yellow -> Deep Red) After 10-15 min &) Geall i Ream Tl &) @ieEEE (O TEY)

2. Prepare 1%
Trisodium Citrate Solution

Preparation Synthesis on Velp AREC Finalization

1. Prepare AgNO3 3. Add AgNO3 to Beaker 4. Set AREC to Desired Temp. 5. Add Reducing Agent 6. Observe Color Change 7. Continue Stirring 8. Cool & Centrifuge . .
‘ & Stirring Speed Dropwise (Colorless -> Yellow/Brown) for 30-60 min to Purify 9. Characterize (UV-Vis, TEM)

Solution with Stir Bar

—

2. Prepare Reducing/
Capping Agent Solution
(.0, NaBH4, Citrate)

Synthesis on Velp AREC Finalization

Preparation
1. Prepare Iron Salt Solution 3.Add Iron Salts to Reactor 4. Set AREC to 80°C 5. Rapidly Add Base
(FeCI2 & FeCI3 in 1:2 ratio) with Stir Bar & Vigorous Stirring (600+ rpm) to the Heated Solution

6. Instant Black Precipitate 7. Age Precipitate 8. Isolate with Magnet

(Fe304) Forms (St for 60 min) & Wash with DI Water & G anEine QR TES, VE)

2. Prep: se Solutior
(e.9., NH4OH or NaOH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application of Velp AREC heating magnetic stirrer for
nanoparticle synthesis.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1166048#application-of-velp-arec-heating-magnetic-
stirrer-for-nanoparticle-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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